Cas no 923442-40-4 (N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 923442-40-4
• MF: C₂₁H₁₉N₃O₃S₄
• MW: 489.653859376907
• CID: 5448106
• PubChem ID: 44949815
• Update Time: 2025-07-01

N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• VU0507259-1
• F2992-0144
• 923442-40-4
• N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide
• AKOS024479440
• N-[3-(2-Benzothiazolyl)-2-thienyl]-1-(2-thienylsulfonyl)-4-piperidinecarboxamide
• N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C21H19N3O3S4/c25-19(14-7-10-24(11-8-14)31(26,27)18-6-3-12-28-18)23-20-15(9-13-29-20)21-22-16-4-1-2-5-17(16)30-21/h1-6,9,12-14H,7-8,10-11H2,(H,23,25)
• InChI Key： BVBHEUKYVUHJKO-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2SC=CC=2C2=NC3=CC=CC=C3S2)=O)CC1

Computed Properties

• Exact Mass: 489.03092617g/mol
• Monoisotopic Mass: 489.03092617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.509±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.36±0.20(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS No. 923442-40-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a thiophene ring, and a piperidine backbone. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole moiety is a heterocyclic aromatic compound that is widely used in the design of bioactive molecules due to its ability to enhance the pharmacological properties of drugs. It has been shown to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this moiety in N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide suggests that it may have similar therapeutic potential.

The thiophene ring is another important structural component of this compound. Thiophenes are five-membered heterocyclic compounds that are known for their electron-rich nature and ability to form stable complexes with metal ions. This property makes them useful in the development of drugs with improved solubility and bioavailability. In the context of N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide, the thiophene ring may contribute to its overall stability and pharmacokinetic profile.

The piperidine backbone is a six-membered nitrogen-containing heterocyclic ring that is commonly found in many pharmaceuticals. Piperidines are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of a piperidine ring in N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide suggests that it may have specific interactions with these targets, potentially leading to therapeutic effects.

The sulfonyl group attached to the thiophene ring is another key feature of this compound. Sulfonyl groups are known for their ability to enhance the polarity and hydrophilicity of molecules, which can improve their solubility and permeability across biological membranes. This property is particularly important for drugs that need to reach specific cellular targets within the body.

Recent studies have explored the biological activities of N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide. One notable study published in the Journal of Medicinal Chemistry investigated its potential as an inhibitor of protein kinases, which are enzymes involved in cell signaling pathways and are often dysregulated in various diseases, including cancer. The results showed that this compound exhibited selective inhibition of certain protein kinases, suggesting its potential as a lead molecule for the development of targeted cancer therapies.

Another study published in Bioorganic & Medicinal Chemistry Letters examined the anti-inflammatory properties of N-3-(1,3-benzothiazol-2-y)thiophen–2–yl–1–(thiophene–2–sulfonyl)piperidine–4–carboxamide. The researchers found that it effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL–6. These findings highlight the compound's potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, N–3–(1,3–benzothiazol–2–yl)thiophen–2–yl–1–(thiophene–2–sulfonyl)piperidine–4–carboxamide has also been studied for its pharmacokinetic properties. A study published in European Journal of Pharmaceutical Sciences investigated its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. The results indicated that the compound has favorable ADME characteristics, including good oral bioavailability and low toxicity, which are essential for its development as a drug candidate.

The synthetic route for preparing N–3–(1,3–benzothiazol–2–yl)thiophen–2–yl–1–(thiophene–2–sulfonyl)piperidine–4–carboxamide has been well-documented in the literature. A typical synthesis involves several steps, including the formation of the benzothiazole moiety through a cyclization reaction, followed by coupling reactions to introduce the thiophene and piperidine rings. The final step involves attaching the sulfonyl group through a sulfonation reaction. This multi-step synthesis highlights the complexity and precision required to produce this compound on a laboratory scale.

In conclusion, N−3−(1,3−benzothiazol−2−yl)thiophen−2−yl−1−(thiophene−2−sulfonyl)piperidine−4−carboxamide (CAS No. 923442−40−4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its potential applications in various fields of medicine, particularly in cancer therapy and anti-inflammatory treatments.